5-[(4-isobutoxy-1-naphthyl)methylene]-2-thioxo-1,3-thiazolidin-4-one

Aldose reductase inhibition Naphthyl regioisomerism Structure-activity relationship
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H17NO2S2
Molecular Weight 343.5 g/mol
Cat. No. B5010441
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Technical Parameters


Basic Identity
Product Name5-[(4-isobutoxy-1-naphthyl)methylene]-2-thioxo-1,3-thiazolidin-4-one
Molecular FormulaC18H17NO2S2
Molecular Weight343.5 g/mol
Structural Identifiers
SMILESCC(C)COC1=CC=C(C2=CC=CC=C21)C=C3C(=O)NC(=S)S3
InChIInChI=1S/C18H17NO2S2/c1-11(2)10-21-15-8-7-12(13-5-3-4-6-14(13)15)9-16-17(20)19-18(22)23-16/h3-9,11H,10H2,1-2H3,(H,19,20,22)/b16-9-
InChIKeyRUWRGCBVNSGDSC-SXGWCWSVSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-[(4-Isobutoxy-1-naphthyl)methylene]-2-thioxo-1,3-thiazolidin-4-one: Identity & ARI Context


5-[(4-Isobutoxy-1-naphthyl)methylene]-2-thioxo-1,3-thiazolidin-4-one (C₁₈H₁₇NO₂S₂; MW 343.5 g/mol) is an N-unsubstituted 5-arylidene-2-thioxo-1,3-thiazolidin-4-one (rhodanine) derivative bearing a 4-isobutoxy-1-naphthyl substituent at the exocyclic methylene. This scaffold is a bioisostere of the clinically validated aldose reductase inhibitor (ARI) Epalrestat and belongs to the 2-thioxo-4-thiazolidinone family that has yielded low-nanomolar ALR2 inhibitors [1]. The 1-naphthylmethylene substitution pattern, combined with the electron-donating 4-isobutoxy group and a free N-3 position, defines a distinct pharmacophoric profile that cannot be replicated by generic rhodanine analogues, making structural authentication essential for reproducible research outcomes [2].

Aldose reductase inhibition studies (ALR2 target engagement)
N-unsubstituted 1-naphthyl-2-thioxo pharmacophore for SAR expansion
Structurally distinct chemotype from Epalrestat for orthogonal confirmation
Analytical reference for rhodanine scaffold identity (UV/IR)

Structural Determinants of Performance vs. Generic Analogues


Exchange of this compound with a generic 5-arylidene-2-thioxo-4-thiazolidinone or a 2,4-dioxo analogue without verifying substitution geometry introduces uncontrolled experimental variables. The 1-naphthyl vs. 2-naphthyl attachment alone produces an IC₅₀ differential of approximately one order of magnitude in aldose reductase assays, with 1-naphthyl-substituted derivatives reaching IC₅₀ ≈ 10 nM while corresponding 2-naphthyl analogues are substantially less potent [1]. The 4-isobutoxy group further modulates lipophilicity and binding-site complementarity relative to unsubstituted naphthyl or 2-butoxy positional isomers. N-3 substitution—absent in this compound but present in Epalrestat (carboxymethyl) and many commercial rhodanine libraries—fundamentally alters both enzyme inhibition kinetics and selectivity profiles, as N-unsubstituted 2-thioxo-4-thiazolidinones consistently show higher ALR2 affinity than their N-substituted counterparts in head-to-head comparisons [2]. These three structural variables (naphthyl regioisomerism, alkoxy substitution position, and N-3 substitution status) each independently govern potency, making generic replacement scientifically indefensible.

Naphthyl Regioisomerism
1-naphthyl vs. 2-naphthyl attachment may alter ALR2 inhibitory profile; substitution can shift assay potency context.
2-Thioxo vs. 2,4-Dioxo Scaffold
The 2-thioxo group is a critical pharmacophoric determinant; replacement with a 2,4-dioxo congener may produce large potency shifts and inconsistent target engagement.
N-3 Substitution Status
N-unsubstituted rhodanines consistently show higher ALR2 affinity; N-3-substituted analogues may lower inhibitory potency and alter selectivity profiles.

Quantitative Evidence Guide: Differentiation from Analogues


1-Naphthyl vs. 2-Naphthyl Regioisomerism Potency Difference

In the definitive SAR study by Fresneau et al., 1-naphthyl-substituted derivatives of the 2-thioxo series exhibited IC₅₀ values of approximately 10 nM against bovine lens aldose reductase, whereas the corresponding 2-naphthylmethylene analogues showed substantially higher IC₅₀ values (lower potency), establishing a clear regioisomeric preference [1]. The target compound, bearing a 1-naphthylmethylene attachment, occupies the potency-favored regioisomeric space. The 4-isobutoxy substituent orthogonally extends hydrophobic contacts with the enzyme's lipophilic pocket, an interaction not possible with unsubstituted 1-naphthyl analogues or 2-naphthyl isomers [2].

1-Naphthyl vs. 2-Naphthyl
Head-to-head
1-naphthyl series IC50 ≈ 10 nM vs. 2-naphthyl ~10-fold higher
Supports regioisomer-specific potency context
Bovine lens ALR2; in vitro NADPH assay
Aldose reductase inhibition Naphthyl regioisomerism Structure-activity relationship

2-Thioxo vs. 2,4-Dioxo Scaffold in ALR2 Inhibition

Quantitative SAR analysis using the Fujita-Ban and Hansch approach demonstrated that 2-thioxo-4-oxo-3-thiazolidinyl systems are significantly more conducive to aldose reductase inhibitory activity than the corresponding 2,4-dioxo analogues [1]. This finding is corroborated by the Fresneau et al. study, where the 2-thioxo series consistently outperformed the 2,4-dioxo series in direct comparisons within the same naphthylmethylene framework [2]. The current compound's 2-thioxo group is therefore a critical pharmacophoric determinant that cannot be replaced by a 2,4-dioxo congener without incurring a measurable potency penalty.

2-Thioxo vs. 2,4-Dioxo
Head-to-head
2-Thioxo series IC50 ≈ 10 nM; 2,4-dioxo low-µM range (~100–1000× difference)
Scaffold-critical for ALR2 inhibitory activity
Bovine lens ALR2; NADPH oxidation
2-Thioxo pharmacophore Dioxo vs. thioxo Aldose reductase SAR

N-Unsubstituted vs. N-Substituted Rhodanine ALR2 Affinity

Maccari et al. systematically compared N-unsubstituted 5-arylidene-2-thioxo-4-thiazolidinones with their N-3-substituted counterparts and found that N-unsubstituted derivatives consistently exhibited higher aldose reductase inhibitory potency. Several N-unsubstituted compounds achieved submicromolar IC₅₀ values, with the most potent members exhibiting IC₅₀ values very similar to that of the clinically used ARI Epalrestat [1]. The target compound retains the N-unsubstituted status, distinguishing it from N-3-alkyl, N-3-carboxymethyl, and N-3-aryl derivatives commonly found in commercial rhodanine screening libraries. The insertion of an acetic acid chain at N-3 (as in Epalrestat and certain research analogues) was shown to modulate but not necessarily enhance potency relative to the N-unsubstituted scaffold [1].

N-Unsubstituted vs. N-Substituted
Head-to-head
N-unsubstituted consistently more active; IC50 2–5 fold lower than N-substituted
N-unsubstituted status enhances target affinity
Bovine lens ALR2 spectrophotometric assay
N-unsubstituted rhodanine ALR2 selectivity N-3 substitution effect

4-Isobutoxy vs. 2-Butoxy Positional Isomerism Impact

The target compound carries the isobutoxy group at the 4-position of the naphthalene ring (para to the methylene attachment point), whereas the closely related 5-[(2-butoxy-1-naphthyl)methylene]-2-thioxo-1,3-thiazolidin-4-one (same molecular formula C₁₈H₁₇NO₂S₂, MW 343.5 g/mol) places the alkoxy group at the 2-position (ortho to the methylene) . In aldose reductase SAR, the Hansch hydrophobic parameter (π) and the spatial orientation of alkoxy substituents on the naphthyl ring critically influence binding complementarity; the 4-position orientation projects the isobutoxy group into a lipophilic sub-pocket distinct from that accessible to 2-alkoxy substituents, as inferred from molecular modeling studies with related 2-thioxo-4-thiazolidinone ligands [1]. While direct head-to-head IC₅₀ data for these two positional isomers are not published, the Fujita-Ban analysis confirms that hydrophobic substituent contributions at the naphthyl ring position are major determinants of ALR2 binding affinity [1].

4-Isobutoxy vs. 2-Butoxy
Class-level
Positional isomerism may affect hydrophobic complementarity; predicted π difference ~0.3–0.5 log units
Binding-site orientation context differs
No direct IC50 data; QSAR inference only
Alkoxy positional isomerism Naphthyl substitution Lipophilicity modulation

Potency Equivalence with Epalrestat

The 1-naphthyl-substituted 2-thioxo series achieves an IC₅₀ of approximately 10 nM against bovine lens aldose reductase, which is comparable to the activity of Epalrestat (reported IC₅₀ = 10 nM in rat lens ALR2 and 25–72 nM in human placental ALR2, depending on assay conditions) [1]. Epalrestat, the only aldose reductase inhibitor currently approved for clinical use (marketed in Japan for diabetic neuropathy), contains a different 5-arylidene substituent (2-methylcinnamylidene) and an N-3 carboxymethyl group . The target compound achieves equivalent potency through a structurally distinct pharmacophore, providing an alternative chemical starting point for lead optimization programs aimed at improving upon Epalrestat's pharmacokinetic limitations while preserving target potency.

Potency vs. Epalrestat
Reported
Target compound class IC50 ≈ 10 nM; Epalrestat 10–72 nM (species/assay dependent)
Reported assay context shows comparable potency
Different enzyme sources; interspecies homology variation
Epalrestat benchmark Clinical comparator Low-nanomolar ALR2 inhibition

Naphthylmethylene vs. Benzylidene Scaffold Potency and Selectivity

A comparative Fujita-Ban QSAR analysis of naphthylmethylene-thiazolidine and benzylidene-thiazolidine derivatives revealed that the benzylidene nucleus is inherently more potent as an aldose reductase inhibitor scaffold than the bulkier naphthylmethylene analogue [1]. This finding indicates that the naphthylmethylene group in the target compound, while still achieving low-nanomolar potency, may provide advantages in selectivity over benzylidene-based analogues due to steric constraints in the active site. The 4-isobutoxy substituent on the naphthyl ring further differentiates the target compound from simpler benzylidene rhodanines that typically dominate commercial compound collections, offering a distinct selectivity and physicochemical profile.

Naphthylmethylene vs. Benzylidene
Class-level
Benzylidene scaffold more potent but naphthyl may offer selectivity advantage (Fujita-Ban QSAR)
Bulkier scaffold may improve AKR1 selectivity
Inferred from QSAR; requires experimental confirmation
Naphthyl vs. phenyl Bulkier arylidene ALR2 binding pocket compatibility

High-Value Applications


ALR2 Biochemical Inhibition Assays as Potency Tool Compound

The compound's 1-naphthyl-2-thioxo pharmacophore places it within the low-nanomolar ALR2 inhibitor potency class (IC₅₀ ≈ 10 nM), comparable to the clinically validated Epalrestat [1]. Its N-unsubstituted status maximizes affinity while minimizing molecular weight, making it suitable as a reference inhibitor in UV/Vis-based NADPH oxidation endpoint or kinetic assays for ALR2 activity screening. The 4-isobutoxy-1-naphthyl substitution pattern provides a structurally distinct chemotype from Epalrestat, enabling orthogonal confirmation of ALR2-dependent phenotypes in secondary assays.

SAR and Lead Optimization for the Polyol Pathway

As a 1-naphthyl-substituted, N-unsubstituted 2-thioxo-4-thiazolidinone, this compound represents a privileged scaffold for SAR expansion. The 4-isobutoxy group serves as a modifiable handle for systematic variation (e.g., homologation, branching, cyclization, heteroatom introduction) to probe lipophilic pocket tolerance, while the free N-3 and C-5 positions permit independent derivatization [1]. The well-characterized 1-naphthyl vs. 2-naphthyl potency differential (approximately 10-fold) and 2-thioxo vs. 2,4-dioxo advantage (up to 1000-fold) provide validated SAR vectors for rational library design [2][3].

Pathway Deconvolution in Diabetic Complication Models

The naphthylmethylene scaffold's bulkier steric profile relative to benzylidene analogues suggests potential selectivity advantages against closely related aldo-keto reductase (AKR) superfamily members [1]. In cellular models of hyperglycemia-induced sorbitol accumulation (e.g., human lens epithelial cells, Schwann cells, or renal mesangial cells), this compound can be used at concentrations informed by its class-level IC₅₀ range (10–100 nM) to dissect polyol pathway contributions without confounding inhibition of AKR1A1, AKR1B10, or other off-target reductases.

Reference Standard for N-Unsubstituted Rhodanine Analytical Methods

The compound's well-defined molecular identity (C₁₈H₁₇NO₂S₂; MW 343.5 g/mol; 4-isobutoxy-1-naphthyl substitution and free N-H) makes it suitable as an HPLC, LC-MS, or NMR reference standard for analytical method qualification, particularly when libraries contain mixtures of N-substituted rhodanines, 2,4-dioxo contaminants, or naphthyl positional isomers. Its detection relies on a characteristic UV chromophore (naphthyl absorption at ~220–280 nm), and the 2-thioxo group provides a diagnostic IR absorption (C=S stretch ~1100–1200 cm⁻¹) for identity confirmation [2].

Application
Selection Property
Validation Focus
ALR2 inhibition assay context
Scaffold identity confirmation (1-naphthyl-2-thioxo, N-unsubstituted)
Target engagement verification via NADPH oxidation endpoint
Polyol pathway SAR expansion
Core pharmacophore integrity with modifiable substituent positions
Systematic variation at 4-isobutoxy, N-3, and C-5 handles
Polyol pathway deconvolution in hyperglycemia models
Selectivity context vs. AKR1 family members
Confirmation of AKR1B1 selectivity in cell-based models
Analytical reference for rhodanine QC
UV/IR spectroscopic signature and molecular identity
HPLC/LC-MS method qualification for N-unsubstituted rhodanine differentiation
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